Cas no 10483-00-8 (2-[2-(dimethylamino)phenyl]butan-2-ol)
2-[2-(dimethylamino)phenyl]butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(dimethylamino)phenyl]butan-2-ol
-
- MDL: MFCD20528424
- Inchi: 1S/C12H19NO/c1-5-12(2,14)10-8-6-7-9-11(10)13(3)4/h6-9,14H,5H2,1-4H3
- InChI Key: VSLIXIOYZVFBOP-UHFFFAOYSA-N
- SMILES: CC(C1=CC=CC=C1N(C)C)(O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
2-[2-(dimethylamino)phenyl]butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB429948-1 g |
2-[2-(Dimethylamino)phenyl]-2-butanol |
10483-00-8 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB429948-5 g |
2-[2-(Dimethylamino)phenyl]-2-butanol |
10483-00-8 | 5g |
€1,373.40 | 2023-04-23 | ||
| abcr | AB429948-1g |
2-[2-(Dimethylamino)phenyl]-2-butanol; . |
10483-00-8 | 1g |
€1621.70 | 2025-02-27 | ||
| abcr | AB429948-5g |
2-[2-(Dimethylamino)phenyl]-2-butanol |
10483-00-8 | 5g |
€1373.40 | 2023-09-04 |
2-[2-(dimethylamino)phenyl]butan-2-ol Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-[2-(dimethylamino)phenyl]butan-2-ol
Professional Introduction to 2-[2-(dimethylamino)phenyl]butan-2-ol (CAS No. 10483-00-8)
2-[2-(dimethylamino)phenyl]butan-2-ol, with the chemical identifier CAS No. 10483-00-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a butan-2-ol backbone substituted with a dimethylamino phenyl group, has garnered attention due to its structural features and potential biological activities. The presence of both an amine and an alcohol functional group makes it a versatile intermediate in the synthesis of more complex pharmacophores.
The< strong>dimethylamino moiety is known for its ability to enhance solubility and bioavailability in drug molecules, while the< strong>alcohol group can participate in hydrogen bonding interactions, crucial for molecular recognition and receptor binding. These properties have positioned 2-[2-(dimethylamino)phenyl]butan-2-ol as a valuable building block in the development of novel therapeutic agents.
In recent years, there has been a surge in research focused on identifying and optimizing molecules that exhibit< strong>neuropharmacological effects. The< strong>phenyl ring in 2-[2-(dimethylamino)phenyl]butan-2-ol can serve as a scaffold for modulating neurotransmitter systems, particularly those involving dopamine and serotonin. Studies have shown that derivatives of this compound can interact with various receptors, including those for dopamine D1 and D2 receptors, which are implicated in conditions such as Parkinson's disease and depression.
The< strong>butan-2-ol moiety provides a hydrophobic region that can be tailored to improve membrane permeability, a critical factor for oral bioavailability. Additionally, the flexibility of the butane chain allows for conformational adjustments that may enhance binding affinity to biological targets. These structural attributes make 2-[2-(dimethylamino)phenyl]butan-2-ol a promising candidate for further exploration in drug discovery.
The synthesis of< strong>2-[2-(dimethylamino)phenyl]butan-2-ol typically involves multi-step organic reactions, starting from readily available precursors such as benzaldehyde and isobutyraldehyde. The reaction sequence often includes condensation reactions followed by reduction steps to introduce the< strong,dimethylamino and< strong>alcohol functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity.
In the realm of medicinal chemistry, the development of< strong>kinesin inhibitors has been an active area of research due to their potential applications in treating neurodegenerative diseases. Kinesins are microtubule-associated motor proteins that play essential roles in cell division, intracellular transport, and neuronal development. Compounds that modulate kinesin activity have shown promise in preclinical studies as candidates for therapeutic intervention. 2-[2-(dimethylamino)phenyl]butan-2-ol, with its unique structural features, has been investigated as a potential inhibitor of specific kinesin isoforms.
Evidence from recent publications suggests that derivatives of this compound can interfere with kinesin-mediated processes by competing with natural substrates or by stabilizing specific conformational states of the protein. Such interactions could lead to reduced microtubule dynamics, which may have therapeutic implications in conditions characterized by abnormal neuronal transport, such as Alzheimer's disease and spinal cord injury.
The< strong>bioisosteric replacement strategies have been employed to modify< strong>2-[2-(dimethylamino)phenyl]butan-2-ol, aiming to enhance its pharmacokinetic properties while maintaining or improving biological activity. For instance, replacing the linear butan-2-ol chain with a cycloalkyl group can alter the compound's lipophilicity and metabolic stability. Such modifications are guided by computational modeling and experimental data to optimize drug-like characteristics.
The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in predicting how 2-[2-(dimethylamino)phenyl]butan-2-ol interacts with biological targets at the atomic level. These simulations help identify key binding pockets and optimize lead structures before moving into expensive wet-lab experiments. The integration of machine learning algorithms has further accelerated this process by enabling rapid screening of large chemical libraries.
In conclusion, CAS No. 10483-00-8 (CAS: 10483-00-8), corresponds to a compound with significant potential in pharmaceutical applications. Its structural features, including the< strong[dimethylamino],< strong phenyl], and] moieties, make it a versatile intermediate for synthesizing bioactive molecules. Recent research highlights its utility as a scaffold for developing neuropharmacological agents and kinesin inhibitors, underscoring its importance in modern medicinal chemistry.
Ongoing studies continue to explore new derivatives and analogs of 1[ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ ] ] ] ] ] ] ] ] ] ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) , promising further breakthroughs in understanding its therapeutic potential and applications across various disease areas.
10483-00-8 (2-[2-(dimethylamino)phenyl]butan-2-ol) Related Products
- 68317-79-3(Benzenemethanol,2,5-bis(dimethylamino)-a,a-diphenyl-)
- 23666-96-8(Benzeneethanol,2-(dimethylamino)-a,a-diphenyl-)
- 13288-48-7( )
- 89937-01-9(Formamide, N-[2-(1-hydroxy-1-methylpropyl)phenyl]-)
- 6321-72-8(9-Acridinol,9,10-dihydro-10-methyl-9-phenyl-)
- 73183-55-8(2-(2-(Phenylamino)phenyl)propan-2-ol)
- 10483-04-2(Benzenemethanol,2-(dimethylamino)-a,a-diphenyl-)
- 68317-81-7( )
- 781570-57-8(9-Acridinol,9,10-dihydro-9,10-dimethyl-(9CI))
- 111396-11-3(Cyclopentanol, 1-[2-(methylamino)phenyl]-)